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Compound of Interest

Compound Name: Teuvincenone B

Cat. No.: B8250907

An In-depth Technical Guide on Teuvincenone B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on
Teuvincenone B, a natural product of interest in the scientific community.

Chemical and Physical Properties

Teuvincenone B is a diterpenoid compound that has been isolated from plant sources. Below
is a summary of its key chemical identifiers.

Property Value

CAS Number 127419-64-1
Molecular Weight 344.4 g/mol
Molecular Formula C20H2405

Biological Activity

Teuvincenone B has been reported to possess several biological activities, primarily
antioxidant and antitumor effects[1]. It was first isolated from the roots of Teucrium polium[1].
Commercial suppliers also claim that Teuvincenone B induces apoptosis in tumor and cancer
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cells by inhibiting protein kinases, which are crucial enzymes for cell growth and division.
Furthermore, it is suggested to be a potent inhibitor of cellulose synthase[2][3]. These claims,
however, should be interpreted with caution as they are not yet fully substantiated by peer-
reviewed primary scientific literature.

Research on related abietane diterpenoids from the Teucrium genus has shown cytotoxic
effects against various human cancer cell lines, including HCT116, H460, HepG2, BGC823,
and Hela cells[4]. While this suggests a potential mechanism of action for Teuvincenone B,
specific studies on its direct interactions and effects on these cell lines are not yet available in
the public domain.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Teuvincenone B are not
extensively documented in publicly available scientific literature. General methodologies for
assessing cytotoxicity of natural compounds, such as the MTT assay, are commonly used and
would be applicable for studying the effects of Teuvincenone B on cancer cell lines[5][6].
Similarly, standard assays for enzyme inhibition would be appropriate to verify its effects on
protein kinases and cellulose synthase.

Signaling Pathways

Specific signaling pathways modulated by Teuvincenone B have not been elucidated in the
available scientific literature. The claim that it induces apoptosis via inhibition of protein kinases
suggests that it may interfere with common cell survival and proliferation pathways, such as the
MAPK/ERK or PI3K/Akt pathways, but this remains to be experimentally verified.

Workflow for Natural Product Investigation

The following diagram illustrates a general workflow for the isolation and biological evaluation
of a natural product like Teuvincenone B.
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Isolation & Purification

Plant Material (e.g., Teucrium polium)

Solvent Extraction

Chromatographic Fractionation

Isolation of Pure Teuvincenone B

Structural Elucidation

Spectroscopic Analysis (NMR, MS)

Biological Evaluation

Cytotoxicity Assays (e.g., MTT) Enzyme Inhibition Assays

In Vivo Studies (Animal Models)

Mechanism of Action
\

Signaling Pathway Analysis
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A generalized workflow for natural product research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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